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Compound of Interest

Compound Name: 2,4',5-Trichlorobiphenyl-13C12

CAS No.: 208263-78-9

Cat. No.: B591443

Get Quote

Precision Reference Standard for Isotope Dilution Mass Spectrometry

Part 1: Chemical Identity & Core Specifications
This section establishes the definitive identification data for the analyte. In regulatory and

forensic contexts, the CAS number is the primary key for chain-of-custody and safety data

sheets (SDS).
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Parameter Specification

Chemical Name 2,4',5-Trichlorobiphenyl-¹³C₁₂

IUPAC Designation PCB 31 (¹³C₁₂-labeled)

CAS Number (Labeled) 208263-78-9

CAS Number (Native) 16606-02-3

Chemical Formula ¹³C₁₂H₇Cl₃

Molecular Weight 269.45 g/mol (approx.)[1][2][3]

Isotopic Enrichment ≥ 99% ¹³C per carbon position

Physical State
Solid (often supplied as solution in Nonane or

Isooctane)

Structural Configuration
The molecule consists of a biphenyl backbone where all twelve carbon atoms have been

replaced with the stable Carbon-13 isotope. Chlorine atoms are substituted at the 2, 4', and 5

positions.[4]

Key Difference from Native: The mass shift of +12 Daltons (from ¹²C₁₂ to ¹³C₁₂) allows for

complete spectral resolution from the native congener in mass spectrometry, eliminating

ionization suppression effects common in external calibration.

Part 2: Strategic Application (Isotope Dilution Mass
Spectrometry)
The Mechanism of IDMS
The primary application of CAS 208263-78-9 is as an Internal Standard in Isotope Dilution

Mass Spectrometry (IDMS), specifically following protocols like EPA Method 1668C.

In trace analysis (parts per quadrillion), matrix interference and extraction losses render

external calibration unreliable. By spiking the sample with 2,4',5-Trichlorobiphenyl-¹³C₁₂ before
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extraction, the labeled compound behaves chemically identically to the native pollutant

throughout the workflow.

Workflow Visualization
The following diagram illustrates the self-validating logic of the IDMS workflow using this

standard.
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Caption: IDMS Logic Flow. Losses during extraction/cleanup affect native and labeled

compounds equally, canceling out errors in the final ratio calculation.

Part 3: Analytical Protocol (EPA Method 1668C)[5]
This protocol outlines the specific usage of 2,4',5-Trichlorobiphenyl-¹³C₁₂ in a high-resolution

environment.

Preparation of Standards
Stock Solution: Purchase certified standards (e.g., Cambridge Isotope Laboratories, Wellington

Laboratories) typically at 40 µg/mL in Nonane.

Storage: Dark, < 6°C.[5]

Stability: > 5 years if sealed; check solvent evaporation weight regularly.

Sample Spiking Procedure
Aliquot: Weigh 10-20 g of solid sample (soil/sediment) or 1 L of aqueous sample.
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Spike: Add exactly 2.0 ng of 2,4',5-Trichlorobiphenyl-¹³C₁₂ (typically 50 µL of a diluted

working solution) directly onto the sample matrix.

Equilibration: Allow 1-2 hours for the solvent to evaporate and the isotope to integrate into

the matrix pores. This is critical for valid recovery data.

Instrumental Analysis (GC-HRMS)
Column: SPB-Octyl or DB-1 (Capillary column capable of resolving PCB 31 from PCB 28).

Mass Spectrometry Settings: Operate in Selected Ion Monitoring (SIM) mode.

Ion Type Target Congener m/z (Quantitation) m/z (Confirmation)

Native PCB 31 (Cl₃) 255.9613 257.9584

Labeled PCB 31-¹³C₁₂ 268.0016 269.9986

Quantification Formula:

Where:

= Concentration of native PCB 31.

= Area of native ion (m/z 255.9613).

= Concentration of ¹³C₁₂ standard (CAS 208263-78-9).

= Area of labeled ion (m/z 268.0016).

= Relative Response Factor determined during calibration.[5]

Part 4: Quality Assurance & Safety
Quality Control Criteria
According to EPA 1668C, the labeled standard acts as a specific quality indicator:

Recovery Limits: The recovery of 2,4',5-Trichlorobiphenyl-¹³C₁₂ must fall between 25% and

150%.
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Signal-to-Noise: The labeled peak must have a S/N ratio > 10:1.

Interference: No peaks > 10% of the area of the labeled standard should appear in the

method blank.

Safety & Handling
Despite being an isotope, this compound retains the toxicity profile of a Polychlorinated

Biphenyl.

Hazard Class: Carcinogen (Category 1B), Specific Target Organ Toxicity.

Handling: Use only in a fume hood. Wear nitrile gloves and safety glasses.

Disposal: Must be disposed of as hazardous chlorinated waste. High-temperature

incineration is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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